2-(4-biphenylyloxy)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C22H21NO3/c1-16-8-13-21(25-2)20(14-16)23-22(24)15-26-19-11-9-18(10-12-19)17-6-4-3-5-7-17/h3-14H,15H2,1-2H3,(H,23,24)
• InChI Key: HUPOUDKIWLWBJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of similar acetamide derivatives involves multiple steps, including acetylation, esterification, and ester interchange processes. These processes yield high-purity compounds with significant yields. For instance, the synthesis of related compounds has been achieved through reactions involving p-tolylmethylamine or chloracetyl chloride in the presence of catalysts and specific solvents, leading to high overall yields (J. Prabhakaran et al., 2006; Z. Zhong-cheng & Shu Wan-yin, 2002).

Molecular Structure Analysis

The molecular structure of acetamide derivatives, including "2-(4-biphenylyloxy)-N-(2-methoxy-5-methylphenyl)acetamide," has been elucidated using techniques like X-ray diffraction analysis. This analysis reveals the crystalline structure and intermolecular hydrogen bonds, providing insights into the compound's molecular geometry and stability (Analytical Sciences: X-ray Structure Analysis Online, 2006).

Chemical Reactions and Properties

The chemical reactivity of similar acetamide compounds involves their interaction with various reagents, leading to the formation of derivatives through processes like methylation, silylation, and the formation of heterocycles. These reactions are pivotal in modifying the compound's chemical properties for specific applications (N. Lazareva et al., 2017; Gao Yonghong, 2009).

Physical Properties Analysis

The physical properties of "2-(4-biphenylyloxy)-N-(2-methoxy-5-methylphenyl)acetamide" and its derivatives, such as solubility, melting point, and crystallinity, are determined through comprehensive physical characterization. These properties are crucial for understanding the compound's behavior in different environments and for its handling and storage (J. S. Román & A. Gallardo, 1992).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other chemicals, are fundamental aspects of "2-(4-biphenylyloxy)-N-(2-methoxy-5-methylphenyl)acetamide." Research into these properties helps in understanding the compound's potential applications and safety measures needed during its handling (A. Camerman et al., 2005).